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Compound of Interest

Compound Name: Americium-241

Cat. No.: B077009 Get Quote

This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and operational plans for researchers, scientists, and drug development

professionals handling Americium-241 (Am-241). Adherence to these procedures is essential

to ensure safety and compliance.

Americium-241 is a man-made radioactive metal primarily utilized in ionization smoke

detectors and as a neutron source.[1][2] It is predominantly an alpha emitter, with a secondary

weak gamma radiation byproduct.[3][4] The primary hazard associated with Am-241 is internal

exposure through inhalation or ingestion, which can lead to the concentration of the

radionuclide in the bones, liver, and muscles, posing a long-term cancer risk.[1][4]

Radiation Characteristics and Safety Data
Understanding the radiological properties of Americium-241 is fundamental to safe handling.

Key data is summarized below.
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Property Value Source(s)

Half-Life 432.2 years [4][5][6]

Primary Emissions Alpha particles (α) [3][4][7]

Weak Gamma rays (γ) [3][4][7]

Specific Activity 127 GBq/g [5]

Shielding for Gamma
0.106 mm of lead reduces

gamma dose by 90%
[8]

Annual dose limits for occupational exposure must be strictly observed.

Population Annual Dose Limit Source(s)

Nuclear Energy Workers
50 mSv in one year, or 100

mSv total over five years
[5][9]

Pregnant Nuclear Energy

Workers

4 mSv over the balance of the

pregnancy
[5][9]

Non-Nuclear Energy Workers 1 mSv per year [5][9]

The Annual Limit on Intake (ALI) for Am-241, which is the activity that would result in a

committed effective dose of 5 rem (0.05 Sv) to the whole body or 50 rem (0.5 Sv) to any

individual organ, underscores its high internal radiotoxicity.[8]

Intake Route
Annual Limit on Intake
(ALI)

Source(s)

Inhalation 0.006 µCi (0.222 kBq) [5][8]

Ingestion 0.8 µCi (29.6 kBq) [5][8]
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A systematic approach is crucial for minimizing exposure and preventing contamination. The

following workflow outlines the key stages of handling Am-241 in a laboratory setting.

Preparation Phase

Handling Phase

Post-Handling Phase

Waste Management & Disposal

Risk Assessment & Work Plan

Designate Work Area

Assemble PPE & Equipment

Don PPE

Perform Work with Am-241 
(Use indirect tools, work in hood if unsealed)

Continuous Monitoring 
(Survey meter, wipe tests)

Secure Am-241 Source

Decontaminate Work Area

Survey Personnel & Area

Doff & Dispose of PPE

Segregate Radioactive Waste

Log Waste in Inventory

Store Waste Securely

Arrange for Licensed Disposal
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Workflow for safe handling of Americium-241.

Experimental Protocols: Step-by-Step Guidance
Preparation and Area Setup

Designate a Controlled Area: Cordon off a specific area for handling Am-241. Post

appropriate radiation warning signs.

Cover Surfaces: Cover all lab benches and work surfaces with plastic-backed absorbent

paper to contain any potential spills.[7][10]

Assemble Equipment: Ensure all necessary handling tools (e.g., tongs, forceps) are

available to minimize direct contact and increase distance from the source.[7]

Verify Instrumentation: Confirm that a calibrated Geiger-Mueller survey meter with a pancake

probe or a thin-window NaI probe is operational and within the designated area.[7][8]

Fume Hood: For any work with unsealed or potentially dispersible Am-241 (powders, liquids),

all operations must be conducted within a certified fume hood.[6][8]

Personal Protective Equipment (PPE) Protocol
The minimum required PPE for handling radioactive materials must be worn.[7]

Donning (Putting On) PPE:

Inner Gloves: Don a pair of disposable nitrile or latex gloves.

Lab Coat: Wear a full-length lab coat, ensuring it is fully buttoned with sleeves rolled down.

[10]

Safety Glasses: Wear safety glasses or goggles for eye protection.[10][11]

Dosimetry: Wear body badges as required by your institution's radiation safety program.[7]
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Outer Gloves: Don a second pair of longer gloves, pulling the cuffs over the sleeves of the

lab coat.[10] Consider taping the gloves to the coat sleeves for added security.[10]

Doffing (Taking Off) PPE:

Outer Gloves: Remove the outer pair of gloves, turning them inside out as you remove

them. Dispose of them in the designated radioactive waste container.

Lab Coat: Remove the lab coat, folding it inward to contain any potential contamination.

Place it in the designated receptacle.

Safety Glasses: Remove eye protection.

Inner Gloves: Remove the inner pair of gloves and dispose of them in the radioactive

waste.

Hand Washing: Wash hands thoroughly with soap and water.[5]

Personal Survey: After removing all PPE, monitor your hands, clothing, and body for any

contamination using a survey meter.

Post-Handling and Decontamination
Area Survey: After handling is complete, thoroughly survey the work area, tools, and

equipment for contamination.[6]

Wipe Tests: Perform and record wipe tests as required by your radiation safety program

(e.g., monthly and after experiments) to detect removable contamination.[7]

Decontamination: If contamination is found, decontaminate the area using appropriate

cleaning agents. If clothing becomes contaminated, remove it immediately and place it in a

labeled bag for assessment by radiation safety personnel. Keep a spare set of clothes in the

lab.[10]

Disposal Plan
Proper disposal is a critical component of the Am-241 lifecycle to prevent environmental

contamination and ensure regulatory compliance.
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Waste Segregation: All waste generated from handling Am-241, including PPE, absorbent

paper, and consumables, must be segregated into designated radioactive waste containers.

[8][12] Avoid mixing radioactive waste with chemical or biological waste.[7]

Inventory Management: Maintain a precise inventory of all radioactive material, including

accurate records of all receipts, transfers, and disposals.[7]

Storage: Shield waste containers as needed to maintain dose rates As Low As Reasonably

Achievable (ALARA).[7] Store waste in a secure, designated area.

Disposal Pathway:

Contact your institution's Environmental Health and Safety (EHS) or Radiation Safety

Officer (RSO) for all disposal needs.[7]

Waste containing Am-241 is classified as transuranic (TRU) waste if its activity exceeds

100 nanocuries per gram.[2]

Disposal pathways for Am-241 can be limited and are highly regulated.[13] Professional

disposal through a licensed radioactive waste facility is mandatory.[14] Do not dispose of

Am-241 in the regular trash or via sewer drains unless explicitly permitted for minute

quantities under institutional guidelines.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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